ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-(pyridin-4-ylmethylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C14H21N3O2/c1-2-19-14(18)17-9-5-13(6-10-17)16-11-12-3-7-15-8-4-12/h3-4,7-8,13,16H,2,5-6,9-11H2,1H3
• InChI Key: LVWOQSPFIAQDAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCC2=CC=NC=C2
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

Ethyl 4-[(4-pyridinylmethyl)amino]-1-piperidinecarboxylate is a chemical compound with the molecular formula C16H23N3O2. It is commonly known as EPAC and is a piperidinecarboxylate derivative. EPAC has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. Additionally, we will list future directions for EPAC research.

Mechanism of Action

The mechanism of action of EPAC is not fully understood. However, it is believed to work by inhibiting certain enzymes involved in the inflammatory response. EPAC has also been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
EPAC has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body. Additionally, EPAC has been found to have a positive effect on the cardiovascular system, improving blood flow and reducing the risk of heart disease. EPAC has also been found to have a positive effect on the nervous system, improving cognitive function and reducing the risk of neurological disorders.

Advantages and Limitations for Lab Experiments

EPAC has several advantages for lab experiments. It is relatively easy to synthesize, and the yield is relatively high. Additionally, EPAC has been found to be stable under various conditions, making it suitable for long-term storage. However, EPAC has some limitations for lab experiments. It is not water-soluble, making it difficult to use in aqueous solutions. Additionally, EPAC has not been extensively studied in vivo, making it difficult to determine its potential therapeutic applications.

Future Directions

There are several future directions for EPAC research. One area of research could focus on the development of water-soluble derivatives of EPAC, making it easier to use in aqueous solutions. Additionally, further research could be conducted to determine the potential therapeutic applications of EPAC in vivo. Another area of research could focus on the development of EPAC-based drugs for the treatment of various diseases, such as heart disease and cancer. Finally, research could be conducted to determine the potential side effects of EPAC and its derivatives, ensuring their safety for human use.
Conclusion:
In conclusion, EPAC is a piperidinecarboxylate derivative that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. EPAC has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties, making it a potential therapeutic agent. However, further research is needed to determine its potential therapeutic applications in vivo and to develop EPAC-based drugs for the treatment of various diseases.

Scientific Research Applications

EPAC has shown potential as a therapeutic agent in various scientific research studies. It has been studied for its anti-inflammatory, anti-tumor, and anti-cancer properties. EPAC has also been found to have a positive effect on the cardiovascular system, making it a potential treatment for heart disease. Additionally, EPAC has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.